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Compound of Interest

Compound Name: (R)-L 888607

Cat. No.: B15552401

Get Quote

Technical Support Center: (R)-L-888607
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals prevent and

identify off-target effects of (R)-L-888607, a potent and selective CRTH2 receptor agonist.

Frequently Asked Questions (FAQs)
Q1: What is (R)-L-888607 and what is its primary target?

(R)-L-888607 is a synthetic agonist for the Chemoattractant Receptor-homologous molecule

expressed on Th2 cells (CRTH2), also known as DP2. It exhibits high affinity and selectivity for

the human CRTH2 receptor.[1]

Q2: What are the known binding affinities of (R)-L-888607 for its primary target and other

prostanoid receptors?

(R)-L-888607 has a subnanomolar affinity for the CRTH2 receptor. Its binding affinity (Ki) for

other prostanoid receptors is significantly lower, demonstrating its high selectivity.[1]
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Receptor Ki (nM)[1]

CRTH2/DP2 0.8

DP/DP1 2331

TP 283

EP2 8748

EP3-III 1260

EP4 4634

FP 10018

IP 14434

Q3: How should I store and handle (R)-L-888607?

For long-term storage, (R)-L-888607 should be kept at -20°C. For short-term storage (days to

weeks), it can be stored at 0-4°C in a dry, dark environment. The compound is stable for

several weeks during standard shipping conditions.

Troubleshooting Guides
Issue 1: Unexpected or inconsistent cellular responses
at high concentrations.
Question: I'm observing a cellular response in my experiments at concentrations of (R)-L-

888607 that are significantly higher than its reported Ki for CRTH2. Could this be an off-target

effect?

Answer: Yes, responses at high concentrations could indicate off-target effects due to the

compound binding to other receptors with lower affinity. The provided selectivity profile shows

that while (R)-L-888607 is highly selective for CRTH2, it can bind to other prostanoid receptors

at micromolar concentrations.

Troubleshooting Workflow:
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Unexpected response at high concentration

Perform a dose-response curve

Compare EC50 to Ki values for known off-targets

Use a specific antagonist for the suspected off-target receptor

Use cells lacking the suspected off-target receptor (e.g., knockout/knockdown)

Confirm or rule out off-target effect

Click to download full resolution via product page

Caption: Workflow for investigating high-concentration off-target effects.

Experimental Protocol:

Dose-Response Experiment:

Objective: To determine the half-maximal effective concentration (EC50) of the observed

cellular response.

Methodology:
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1. Prepare a wide range of (R)-L-888607 concentrations, from sub-nanomolar to high

micromolar.

2. Treat your cells with these concentrations.

3. Measure the cellular response of interest (e.g., calcium mobilization, cytokine release,

morphological changes).

4. Plot the response against the log of the concentration to determine the EC50.

Interpretation: If the EC50 is closer to the Ki of a known off-target receptor (e.g., TP

receptor, Ki = 283 nM) than to the Ki of CRTH2 (Ki = 0.8 nM), it suggests an off-target

effect.

Pharmacological Inhibition with a Specific Antagonist:

Objective: To block the activity of a suspected off-target receptor.

Methodology:

1. Pre-incubate your cells with a specific antagonist for the suspected off-target receptor

(e.g., a TP receptor antagonist if TP is the suspected off-target).

2. Treat the cells with the high concentration of (R)-L-888607 that previously induced the

response.

3. Measure the cellular response.

Interpretation: If the response to (R)-L-888607 is diminished or abolished in the presence

of the antagonist, it strongly suggests the effect is mediated by that specific off-target

receptor.

Issue 2: Response observed in negative control cells.
Question: My negative control cells, which do not express CRTH2, are showing a response to

(R)-L-888607. What could be the cause?
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Answer: This is a strong indication of an off-target effect. The response is mediated by a

receptor other than CRTH2 that is present in your control cells.

Troubleshooting Logic:
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Response in CRTH2-negative cells

Profile receptor expression in control cells (e.g., RNA-seq, qPCR)

Identify expressed prostanoid receptors

Test specific antagonists for identified receptors

Confirm off-target
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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